Cas no 1060804-97-8 (2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one)

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one structure
1060804-97-8 structure
Product Name:2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
CAS No:1060804-97-8
MF:C8H6F3NO
MW:189.13455247879
CID:1034998
PubChem ID:64989010
Update Time:2025-04-20

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(4-methylpyridin-2-yl)ethanone
    • 2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
    • DTXSID00734833
    • AB67844
    • EN300-1928241
    • A900228
    • J-506731
    • 1060804-97-8
    • CS-0280676
    • 2,2,2-TRIFLUORO-1-(4-METHYL-PYRIDIN-2-YL)-ETHANONE
    • DB-292067
    • Inchi： 1S/C8H6F3NO/c1-5-2-3-12-6(4-5)7(13)8(9,10)11/h2-4H,1H3
    • InChI Key： GVQDMLUABICORA-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=C(C)C=CN=1)=O)(F)F

Computed Properties

  • Exact Mass: 189.04014830g/mol
  • Monoisotopic Mass: 189.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 1060804-97-8 95%
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Chemenu
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Chemenu
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Enamine
EN300-1928241-0.05g
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Enamine
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Enamine
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Enamine
EN300-1928241-0.5g
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
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Enamine
EN300-1928241-1.0g
2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
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Enamine
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